Cas no 7170-16-3 (1-aminoquinolinium)

1-aminoquinolinium structure
1-aminoquinolinium structure
Product Name:1-aminoquinolinium
CAS No:7170-16-3
MF:C9H9IN2
MW:272.085633993149
CID:976649
PubChem ID:12209692
Update Time:2025-04-19

1-aminoquinolinium Chemical and Physical Properties

Names and Identifiers

    • 1-aminoquinolinium
    • quinolin-1-ium-1-amine,iodide
    • 1-Aminochinolinium iodid
    • 1-Amino-chinolinium, Jodid
    • 1-Amino-chinoliniumiodid
    • 1-aminoquinolinium iodide
    • 1-amino-quinolinium, iodide
    • N-aminoquinolinium iodide
    • NSC168402
    • T0500-5021
    • DTXSID80480568
    • 1-aminoquinolin-1-ium iodide
    • quinolin-1-ium-1-amine;iodide
    • Z56760714
    • NSC-168402
    • 7170-16-3
    • Inchi: 1S/C9H9N2.HI/c10-11-7-3-5-8-4-1-2-6-9(8)11;/h1-7H,10H2;1H/q+1;/p-1
    • InChI Key: KAFFISYGZHAHPN-UHFFFAOYSA-M
    • SMILES: [I-].[N+]1(C=CC=C2C=CC=CC=12)N

Computed Properties

  • Exact Mass: 145.07667
  • Monoisotopic Mass: 271.98105g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 136
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.9Ų

Experimental Properties

  • PSA: 29.9
  • LogP: -1.57370
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